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Compound of Interest

Compound Name: Novaluron

Cat. No.: B1679983 Get Quote

Proper disposal of Novaluron is critical for laboratory safety and environmental protection. As

an insect growth regulator, Novaluron exhibits high toxicity to aquatic invertebrates,

necessitating strict adherence to disposal protocols to prevent contamination of waterways.[1]

[2][3] This guide provides detailed procedures for researchers, scientists, and drug

development professionals to manage Novaluron waste safely and effectively in a laboratory

setting.

Novaluron Properties and Hazards
Understanding the physicochemical and toxicological properties of Novaluron is fundamental

to handling it safely. It is characterized by low water solubility and a high potential for

bioaccumulation, underscoring the importance of preventing its release into the environment.[4]
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Property Value Citation

Chemical Class Benzoylphenyl urea

Appearance Off-white solid

Water Solubility 3 µg/L (at 25°C)

Log P (octanol/water) 4.3

Acute Oral LD50 (Rat) >5000 mg/kg

Acute Dermal LD50 (Rat) >2000 mg/kg

Aquatic Toxicity
EC50 (Daphnia magna, 48h):

0.00031 mg/L

Hazard Statements

Very toxic to aquatic life with

long-lasting effects. May be

harmful if swallowed.

UN Number 3082 (for liquid formulations)

Shipping Name
Environmentally Hazardous

Substance, liquid, n.o.s.

Experimental Protocol: Decontamination and
Disposal of Novaluron-Contaminated Labware
This protocol outlines the procedure for handling and disposing of materials and glassware

contaminated with Novaluron after a typical laboratory experiment.

Objective: To safely decontaminate laboratory equipment and dispose of small quantities of

Novaluron waste in accordance with safety and environmental regulations.

Materials:

Novaluron-contaminated glassware (beakers, flasks, etc.)

Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety

glasses/goggles, lab coat.
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Designated hazardous waste container, properly labeled.

Organic solvent for rinsing (e.g., acetone or ethanol).

Wash basin.

Mild laboratory detergent.

Procedure:

Segregate Waste: Immediately after use, segregate all Novaluron-contaminated items,

including disposable items like pipette tips and wipes, into a designated, clearly labeled

hazardous waste container.

Initial Rinse (Rinsate Collection):

Perform all rinsing within a chemical fume hood.

Rinse the contaminated glassware three times with a small amount of an appropriate

organic solvent (e.g., acetone or ethanol) to solubilize the Novaluron residue.

Pour the solvent rinsate into a designated hazardous waste container for halogenated or

non-halogenated organic waste, as appropriate for your institution's waste streams. Do not

pour rinsate down the drain.

Secondary Wash:

After the solvent rinse, wash the glassware with warm water and a mild laboratory

detergent.

Rinse thoroughly with tap water, followed by a final rinse with deionized water.

Drying: Allow the clean glassware to air dry or place it in a drying oven as appropriate.

PPE Disposal: Remove gloves and other disposable PPE and place them in the solid

hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after completing the procedure.
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Waste Pickup: Store the sealed hazardous waste container in a designated satellite

accumulation area until it is collected by your institution's Environmental Health and Safety

(EHS) department for final disposal at an approved waste facility.

General Disposal Procedures
Adherence to institutional and local regulations is paramount. Always consult your

organization's EHS department for specific guidance.

Unused or Expired Product: Unused or waste Novaluron must be treated as hazardous

waste. It should never be disposed of in the regular trash or down the drain. The material

and its container must be taken to a hazardous or special waste collection point.

Empty Containers:

Do not reuse empty containers for any purpose.

For non-refillable containers, triple rinse as described in the protocol above.

Collect all rinsate for disposal as hazardous waste.

After rinsing, puncture the container to prevent reuse and dispose of it in a sanitary landfill

or via incineration if permitted by state and local authorities. If recycling is an option, offer

the cleaned container for recycling.

Spill Management:

Alert personnel in the immediate area and control access.

Wear appropriate PPE, including respiratory protection if dust is generated.

Prevent the spill from entering drains, sewers, or water courses.

For solid spills, use dry clean-up procedures to avoid generating dust. Carefully sweep or

vacuum the material into a labeled hazardous waste container.

Collect the spillage and contaminated materials for disposal as hazardous waste.
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Novaluron Disposal Workflow

Novaluron Waste Generated
(e.g., Unused product, Contaminated labware, Spill debris)

What is the waste type?

Liquid Waste
(Unused solutions, Rinsate)

Liquid

Solid Waste
(Expired chemical, Contaminated PPE, Spill debris)

Solid

Empty Container

Container

Collect in a designated,
sealed, and labeled

hazardous liquid waste container.

Collect in a designated,
sealed, and labeled

hazardous solid waste container.

Triple rinse container.
Collect rinsate as hazardous liquid waste.

Store waste in designated
Satellite Accumulation Area.

Puncture container to prevent reuse.
Dispose via approved methods

(e.g., landfill, recycling).

Arrange for pickup by
Environmental Health & Safety (EHS)

for disposal at an approved facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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